3-(Tert-butyl)-1-(3-pyridyl)pyrazole-5-amine
Overview
Description
“3-(Tert-butyl)-1-(3-pyridyl)pyrazole-5-amine” is a chemical compound with the CAS Number: 876299-97-7 . It has a molecular weight of 216.29 . The compound appears as a light yellow to brown solid .
Molecular Structure Analysis
The IUPAC name for this compound is 3-tert-butyl-1-(3-pyridinyl)-1H-pyrazol-5-amine . The InChI code is 1S/C12H16N4/c1-12(2,3)10-7-11(13)16(15-10)9-5-4-6-14-8-9/h4-8H,13H2,1-3H3 . The InChI key is PKZOPZWDEDXAED-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
The compound is stored at a temperature of +4C . The country of origin is CN . The shipping temperature is room temperature .Scientific Research Applications
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Organic Transformations and Small Molecule Activation
- Application: Low-valent compounds of group-14 elements, which can include compounds with a tert-butyl group, have shown applications in various areas such as organic transformations and small molecule activation .
- Method: These compounds can participate in reactions like hydroboration, cyanosilylation, N-functionalisation of amines, and hydroamination .
- Results: The outcomes of these reactions can vary widely depending on the specific compounds and conditions used .
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Remediation of Marine Oil Spills, Dye Removal, and Heavy Metal Sensing
- Application: Tert-butylacetic acid-based amides have been explored for gelation of fuel oils and organic solvents, which can be useful in remediation of marine oil spills, dye removal, and heavy metal sensing .
- Method: These compounds display phase-selective gelation of oil in the presence of biphasic systems (oil–sea water) when added in powder form as well as in solution form .
- Results: These compounds make excellent candidates for containing oil spills in water bodies .
- Thermo-sensitive Terpolymer Hydrogels for Drug Delivery
- Application: Thermo-sensitive terpolymer hydrogels based on N-tert-butylacrylamide (NtBAAm), N-isopropylacrylamide (NIPAAm) and N-vinyl pyrrolidone (NVP) have been explored for drug delivery applications .
- Method: These hydrogels were photopolymerised and characterised using Fourier transform infrared (FTIR) and nuclear magnetic resonance (NMR) spectroscopy . They were also characterised using modulated differential scanning calorimetry (MDSC) for their glass transition and phase transition temperatures .
- Results: The hydrogels were thermo-responsive, exhibiting a decrease in lower critical solution temperature (LCST) as the NtBAAm weight ratio was increased . Pulsatile swelling studies indicated that the hydrogels had thermo-reversible properties and the swelling properties were dependent on test temperature, monomer feed ratios and crosslinker content . The proposed hydrogel system could find applications in a broader field of gel/drug interaction, for the development of controlled release and targeted delivery devices .
Safety And Hazards
properties
IUPAC Name |
5-tert-butyl-2-pyridin-3-ylpyrazol-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N4/c1-12(2,3)10-7-11(13)16(15-10)9-5-4-6-14-8-9/h4-8H,13H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKZOPZWDEDXAED-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=NN(C(=C1)N)C2=CN=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70673063 | |
Record name | 3-tert-Butyl-1-(pyridin-3-yl)-1H-pyrazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70673063 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Tert-butyl)-1-(3-pyridyl)pyrazole-5-amine | |
CAS RN |
876299-97-7 | |
Record name | 3-tert-Butyl-1-(pyridin-3-yl)-1H-pyrazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70673063 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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